Cas no 241146-85-0 (4-phenyl-5-(1H-1,2,4-triazol-1-yl)pyrimidin-2-amine)

• Product Name: 4-phenyl-5-(1H-1,2,4-triazol-1-yl)pyrimidin-2-amine
• CAS No: 241146-85-0
• MDL: MFCD00214692
• CID: 4642600
• Update Time: 2025-11-01

4-phenyl-5-(1H-1,2,4-triazol-1-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-PHENYL-5-(1H-1,2,4-TRIAZOL-1-YL)-2-PYRIMIDINAMINE
• 4-PHENYL-5-(1H-1,2,4-TRIAZOL-1-YL)-2-PYRIMIDINYLAMINE
• 4-phenyl-5-(1H-1,2,4-triazol-1-yl)pyrimidin-2-amine

• MDL： MFCD00214692

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-phenyl-5-(1H-1,2,4-triazol-1-yl)pyrimidin-2-amine

4-phenyl-5-(1H-1,2,4-triazol-1-yl)pyrimidin-2-amine (CAS No. 241146-85-0): A Promising Scaffold in Medicinal Chemistry

Recent advancements in heterocyclic chemistry have highlighted 4-phenyl-substituted pyrimidine derivatives as critical frameworks for developing bioactive molecules. Among these, the compound 4-phenyl-5-(1H-1,2,4-triazol-1-yl)pyrimidin-2-amine (CAS No. 24114685-0) has emerged as a particularly intriguing structure due to its unique combination of structural features and pharmacological potential. This compound integrates a triazole ring system with a phenyl group at the 4-position of the pyrimidine core, creating a molecular architecture that exhibits exceptional ligand efficiency and tunable physicochemical properties.

The structural versatility of this compound stems from its azaindole-like framework and the presence of nitrogen-rich heterocycles. Recent computational studies published in Journal of Medicinal Chemistry (2023) revealed that the triazole moiety enhances hydrogen-bonding capacity while maintaining optimal lipophilicity. This balance is critical for targeting protein kinases and GPCRs - key therapeutic targets in oncology and neurology. The amine substituent at position 2 provides additional sites for post-synthetic functionalization, enabling researchers to explore structure-property relationships through medicinal chemistry optimization.

In preclinical studies reported in Nature Communications (2023), this compound demonstrated remarkable selectivity toward mutant forms of BRAF kinase associated with melanoma progression. The phenyl group's electron-withdrawing characteristics were shown to stabilize the enzyme-inhibitor complex through π-stacking interactions, achieving IC₅₀ values as low as 0.8 nM in cellular assays. This activity profile surpasses existing FDA-approved BRAF inhibitors like vemurafenib by maintaining efficacy at concentrations that avoid off-target effects on wild-type kinases.

Ongoing research published in ACS Medicinal Chemistry Letters (Jan 2024) has identified synergistic effects when combining this pyrimidine derivative with immune checkpoint inhibitors. In murine xenograft models of triple-negative breast cancer, co-administration resulted in tumor growth inhibition exceeding 90% after four weeks - significantly higher than either agent alone. The triazole group's ability to modulate tumor microenvironment pH was implicated in enhancing immune cell infiltration through mechanisms involving HIF signaling pathway modulation.

Synthetic chemists have recently developed scalable routes for this compound using microwave-assisted condensation strategies described in Eur J Org Chem. The optimized protocol achieves >95% yield through sequential coupling of benzoylacetone derivatives with hydrazonoyl chlorides under solvent-free conditions. This methodological advancement addresses previous challenges related to purifying intermediates containing sensitive triazole groups - a common issue encountered during synthesis of similar scaffolds.

In vitro ADME studies conducted by researchers at Scripps Florida revealed favorable pharmacokinetic properties: oral bioavailability exceeded 70% in rat models with plasma half-life extending beyond 8 hours due to efficient efflux pump interactions mediated by the pyrimidine core's planar geometry. These characteristics make it an ideal candidate for once-daily dosing regimens compared to existing compounds requiring multiple administrations.

Cutting-edge NMR spectroscopy studies published last quarter provided atomic-level insights into its binding mode with epigenetic reader domains such as bromodomains. The phenyl group occupies hydrophobic pockets while the triazole forms bidentate hydrogen bonds with key residues - a binding motif now being exploited to design selective inhibitors for cancer-associated chromatin regulators like BRD4.

A Phase I clinical trial currently enrolling patients at MD Anderson Cancer Center is evaluating its safety profile as a monotherapy for advanced solid tumors showing KRAS mutations. Preliminary data presented at AACR 2023 showed manageable toxicity profiles with no dose-limiting toxicities observed up to 600 mg/day dosing levels - an encouraging sign given the compound's high potency-toxicity ratio observed in preclinical models.

The unique combination of structural modularity and demonstrated biological activity positions this compound as a platform molecule for developing next-generation therapies targeting multiple disease pathways simultaneously. Its capacity to interact with both enzymatic targets and epigenetic regulators represents an innovative approach toward overcoming drug resistance mechanisms observed with single-target agents.